2-amino-4-(1H-indol-3-yl)-6,8,8,9-tetramethyl-6,7,8,9-tetrahydro-4H-pyrano[3,2-g]quinoline-3-carbonitrile

• Molecular Formula: C25H26N4O
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 2-amino-4-(1H-indol-3-yl)-6,8,8,9-tetramethyl-6,7-dihydro-4H-pyrano[3,2-g]quinoline-3-carbonitrile
• InChI: InChI=1S/C25H26N4O/c1-14-11-25(2,3)29(4)21-10-22-17(9-16(14)21)23(18(12-26)24(27)30-22)19-13-28-20-8-6-5-7-15(19)20/h5-10,13-14,23,28H,11,27H2,1-4H3
• InChI Key: VGSCFKZSPBZVJY-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(N(C2=CC3=C(C=C12)C(C(=C(O3)N)C#N)C4=CNC5=CC=CC=C54)C)(C)C

Description

2-amino-4-(1H-indol-3-yl)-6,8,8,9-tetramethyl-6,7,8,9-tetrahydro-4H-pyrano[3,2-g]quinoline-3-carbonitrile is a complex organic compound featuring an indole moiety fused with a pyranoquinoline structure. This compound is notable for its potential biological activities and applications in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-4-(1H-indol-3-yl)-6,8,8,9-tetramethyl-6,7,8,9-tetrahydro-4H-pyrano[3,2-g]quinoline-3-carbonitrile typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Indole Moiety: The indole ring can be synthesized using the Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone under acidic conditions.

Construction of the Pyranoquinoline Core: This step often involves a cyclization reaction where a suitable precursor undergoes intramolecular cyclization to form the pyranoquinoline structure.

Introduction of the Amino and Carbonitrile Groups:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the indole moiety, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be used to modify the carbonitrile group to primary amines or other functional groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions include various substituted indole derivatives, reduced amines, and oxidized quinoline compounds.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules

Biology

Biologically, the compound has shown promise in various assays for its potential anti-cancer, anti-inflammatory, and antimicrobial activities. Its ability to interact with biological macromolecules makes it a candidate for drug development.

Medicine

In medicine, research is ongoing to explore its potential as a therapeutic agent. Its structural similarity to known bioactive compounds suggests it could be useful in treating various diseases, including cancer and infectious diseases.

Industry

Industrially, the compound can be used in the development of new materials with specific properties, such as fluorescence or conductivity, due to its unique electronic structure.

Mechanism of Action

The mechanism by which this compound exerts its effects involves its interaction with various molecular targets. For example, it can bind to enzymes and receptors, modulating their activity. The indole moiety is known to interact with serotonin receptors, while the quinoline structure can intercalate with DNA, affecting gene expression.

Comparison with Similar Compounds

Similar Compounds

Indole Derivatives: Compounds like tryptamine and serotonin share the indole moiety and exhibit similar biological activities.

Quinoline Derivatives: Quinoline-based drugs, such as chloroquine, share structural similarities and are used in treating malaria.

Uniqueness

What sets 2-amino-4-(1H-indol-3-yl)-6,8,8,9-tetramethyl-6,7,8,9-tetrahydro-4H-pyrano[3,2-g]quinoline-3-carbonitrile apart is its fused ring system, which combines the properties of both indole and quinoline derivatives